Cas no 24158-88-1 (6,6-Dibromopenicillanic Acid)

• Product Name: 6,6-Dibromopenicillanic Acid
• CAS No: 24158-88-1
• MF: C₈H₉Br₂NO₃S
• MW: 359.034959554672
• CID: 283698
• PubChem ID: 90376
• Update Time: 2025-04-19

6,6-Dibromopenicillanic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6,6-dibromo-3,3-dimethyl-7-oxo-, (2S,5R)-
• 6,6-Dibromopenicillanic Acid
• (2S,5R)-6,6-dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 6,6-Dibromopenicillansaeure
• 6,6-dibromopenicillinic acid
• EINECS 246-046-7
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6,6-DIBROMO-3,3-DIMETHYL-7-OXO-, (2S,5R)-
• SCHEMBL5183411
• YLGIIVBDSLVWDR-BBIVZNJYSA-N
• (2S,5R)-6,6-Dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid (6,6-Dibromopenicillanic Acid)
• 6,6-dibromo-2,2-dimethyl-(5R)penam-3alpha-carboxylic acid
• SULBACTAM SODIUM IMPURITY F [EP IMPURITY]
• UNII-6BK42Q4304
• (2S-cis)-6,6-Dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• AKOS015960505
• NS00027572
• (2S,5R)-6,6-DIBROMO-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID
• AC-11509
• Q27264449
• (2s,5r)-6,6-dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid
• 24158-88-1
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6,6-DIBROMO-3,3-DIMETHYL-7-OXO-, (2S-CIS)-
• DTXSID70178861
• 6BK42Q4304
• DB-253482
• SULBACTAM SODIUM IMPURITY F (EP IMPURITY)
• DTXCID30101352
• G90056

• Inchi： 1S/C8H9Br2NO3S/c1-7(2)3(4(12)13)11-5(14)8(9,10)6(11)15-7/h3,6H,1-2H3,(H,12,13)/t3-,6+/m0/s1
• InChI Key： YLGIIVBDSLVWDR-BBIVZNJYSA-N
• SMILES： BrC1(C(N2[C@@H](C(=O)O)C(C)(C)S[C@@H]21)=O)Br

Computed Properties

• Exact Mass: 356.86700
• Monoisotopic Mass: 356.866989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.9
• XLogP3: 1.8

Experimental Properties

• Density: 2.17
• Boiling Point: 476.6°C at 760 mmHg
• Flash Point: 242°C
• Refractive Index: 1.704
• PSA: 82.91000
• LogP: 1.55730

6,6-Dibromopenicillanic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives